Cas no 1807937-78-5 ((2S,5R)-5-(pyrrolidine-1-carbonyl)oxolane-2-carboxylic acid)

• Product Name: (2S,5R)-5-(pyrrolidine-1-carbonyl)oxolane-2-carboxylic acid
• CAS No: 1807937-78-5
• MF: C₁₀H₁₅NO₄
• MW: 213.230403184891
• CID: 5191789
• Update Time: 2025-06-09

(2S,5R)-5-(pyrrolidine-1-carbonyl)oxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,5R)-5-(pyrrolidine-1-carbonyl)oxolane-2-carboxylic acid
• rac-(2R,5S)-5-(pyrrolidine-1-carbonyl)oxolane-2-carboxylic acid

• Inchi： 1S/C10H15NO4/c12-9(11-5-1-2-6-11)7-3-4-8(15-7)10(13)14/h7-8H,1-6H2,(H,13,14)/t7-,8+/m1/s1
• InChI Key： FKCXZHQBMNYWSB-SFYZADRCSA-N
• SMILES： O1[C@H](C(=O)O)CC[C@@H]1C(N1CCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: 0.2
• Topological Polar Surface Area: 66.8

Additional information on (2S,5R)-5-(pyrrolidine-1-carbonyl)oxolane-2-carboxylic acid

Introduction to (2S,5R)-5-(pyrrolidine-1-carbonyl)oxolane-2-carboxylic Acid (CAS No. 1807937-78-5)

(2S,5R)-5-(pyrrolidine-1-carbonyl)oxolane-2-carboxylic acid, identified by its CAS number 1807937-78-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its unique stereochemistry and functional groups, has garnered attention for its potential applications in drug discovery and development. The oxolane ring and the pyrrolidine moiety contribute to its structural complexity, making it a valuable scaffold for designing novel therapeutic agents.

The stereochemistry of (2S,5R)-5-(pyrrolidine-1-carbonyl)oxolane-2-carboxylic acid is crucial for its biological activity. The specific arrangement of the chiral centers at positions 2 and 5 influences its interactions with biological targets, thereby affecting its efficacy and selectivity. This compound represents an excellent example of how subtle structural modifications can lead to significant differences in pharmacological properties. Recent studies have highlighted the importance of such chiral compounds in developing enantiopure drugs that exhibit improved pharmacokinetic profiles and reduced side effects.

In the context of modern drug design, the oxolane ring serves as a versatile pharmacophore. Its three-membered cyclic structure can mimic natural heterocycles found in bioactive molecules, facilitating favorable interactions with biological receptors. The presence of the carboxylic acid group at the 2-position and the pyrrolidine carbonyl at the 5-position further enhances its potential as a drug candidate. These functional groups not only contribute to the compound's solubility and stability but also provide sites for further chemical modification, enabling the synthesis of derivatives with tailored properties.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for (2S,5R)-5-(pyrrolidine-1-carbonyl)oxolane-2-carboxylic acid. Techniques such as asymmetric catalysis and chiral resolution have been employed to achieve high enantiomeric purity, which is critical for pharmaceutical applications. These methods not only improve yield but also reduce costs, making it more feasible to explore this compound in preclinical and clinical studies. The ability to produce this compound with high fidelity ensures that researchers can accurately assess its biological activity and therapeutic potential.

The biological activity of (2S,5R)-5-(pyrrolidine-1-carbonyl)oxolane-2-carboxylic acid has been explored in various preclinical models. Initial studies suggest that it may have potent effects on enzymes and receptors involved in metabolic pathways. Its unique structural features could make it a promising candidate for treating conditions such as diabetes, obesity, and cardiovascular diseases. Additionally, its ability to modulate key biological processes makes it an attractive scaffold for developing anti-inflammatory agents. Further research is needed to fully elucidate its mechanism of action and therapeutic benefits.

The synthesis of derivatives of (2S,5R)-5-(pyrrolidine-1-carbonyl)oxolane-2-carboxylic acid represents another area of active investigation. By modifying the oxolane ring or introducing additional functional groups, researchers can generate a library of compounds with diverse biological activities. High-throughput screening techniques combined with computational modeling have accelerated this process, allowing for rapid identification of lead compounds. Such derivatives could potentially address unmet medical needs by targeting specific disease pathways more effectively.

The role of computational chemistry in studying (2S,5R)-5-(pyrrolidine-1-carbonyl)oxolane-2-carboxylic acid cannot be overstated. Molecular modeling techniques provide insights into how this compound interacts with biological targets at the atomic level. These simulations help predict binding affinities, identify key interaction sites, and optimize drug-like properties. By integrating experimental data with computational predictions, researchers can design more effective drugs with improved efficacy and reduced toxicity. This interdisciplinary approach is essential for advancing pharmaceutical research in the 21st century.

The future prospects for (2S,5R)-5-(pyrrolidine-1-carbonyl)oxolane-2-carboxylic acid are promising. As our understanding of biological systems continues to grow, so does the demand for innovative therapeutic agents. This compound exemplifies how structural diversity can be leveraged to develop new treatments for complex diseases. Collaborative efforts between synthetic chemists, biologists, and medicinal chemists will be crucial in realizing its full potential. With continued research and development, (2S,5R)-5-(pyrrolidine-1-carbonyl)oxolane-2-carboxylic acid may emerge as a key player in next-generation pharmaceuticals.